Cas no 1806233-86-2 (4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806233-86-2
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4834534
• Update Time: 2025-10-29

4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-4(13)2-5(16-8(10,11)12)14-6(3)7(9)15/h2H,1H3
• InChI Key： SEKGBZNIBYTRSR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(=O)Cl)C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

Introduction to 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806233-86-2)

4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806233-86-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy moiety, and a carbonyl chloride group, makes it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The iodo group in the molecule provides a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. The methyl group at the 3-position contributes to the overall electronic properties of the pyridine ring, influencing its reactivity and interactions with biological targets. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are highly desirable attributes in drug candidates.

The carbonyl chloride functionality is particularly noteworthy due to its electrophilic nature, which allows for facile nucleophilic addition reactions. This feature is exploited in the synthesis of amides, esters, and other heterocyclic compounds, making it an invaluable reagent in medicinal chemistry. The combination of these reactive sites makes 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride a cornerstone in the development of small-molecule libraries and lead optimization campaigns.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, modern techniques such as flow chemistry have enabled more efficient and scalable preparations of derivatives based on this scaffold. Additionally, computational studies have shed light on the mechanistic aspects of its reactions, allowing for better prediction and control of outcomes. These developments underscore the importance of 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride in driving innovation across multiple disciplines.

In the realm of drug discovery, this compound has been leveraged to develop novel inhibitors targeting various disease pathways. For example, researchers have utilized its structure to create potent kinase inhibitors by incorporating it into heterocyclic frameworks known to exhibit high binding affinity. The trifluoromethoxy group has been particularly effective in modulating pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug development.

The role of 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride extends beyond pharmaceuticals into agrochemicals. Its derivatives have shown promise as intermediates for herbicides and pesticides due to their ability to interact with biological targets in plants and pests. This dual applicability underscores its versatility and broad utility in chemical synthesis.

The synthesis of this compound typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The use of protecting groups and directing groups has also been essential in ensuring regioselectivity and minimizing side reactions.

From a regulatory perspective, the handling of 4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride necessitates adherence to good laboratory practices (GLP) to ensure safety and reproducibility. While it is not classified as a hazardous material under standard definitions, proper precautions must be taken due to its reactivity with nucleophiles and moisture sensitivity.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. Innovations in green chemistry are also driving efforts to develop more sustainable methods for its preparation. These initiatives align with global trends toward environmentally conscious chemical synthesis.

In conclusion,4-Iodo-3-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806233-86-2) represents a vital tool in modern chemical synthesis with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable intermediate for constructing complex molecules with biological activity. As research continues to evolve，this compound will undoubtedly remain at the forefront of innovation，contributing significantly to advancements in science and technology.